Cas no 953400-58-3 (3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride)

• Product Name: 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride
• CAS No: 953400-58-3
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 2852876
• Update Time: 2025-05-30

3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-(dimethylamino)-2-methylpentan-3-yl)phenol
• 3-(1-DIMETHYLAMINO-2-METHYL-PENTAN-3-YL)PHENOL
• 3-[3-(dimethylamino)-1-ethyl-2-methylpropyl]phenol
• SB17333
• 3-(3-hydroxy-phenyl)-N,N,2-trimethyl pentylamine
• 3-(3-Dimethylamino-1-ethyl-2-methyl-propyl)-phenol
• 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride

• Inchi： 1S/C14H23NO/c1-5-14(11(2)10-15(3)4)12-7-6-8-13(16)9-12/h6-9,11,14,16H,5,10H2,1-4H3
• InChI Key： KWTWDQCKEHXFFR-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C(CC)C(C)CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 193
• XLogP3: 3.5
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride

Introduction to 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride (CAS No. 953400-58-3)

The compound 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride, identified by the CAS number 953400-58-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug discovery and medicinal chemistry. Its molecular structure, featuring a chiral center and a hydrochloride salt form, makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the development of enantiomerically pure compounds has become a cornerstone in the design of effective pharmaceuticals. The stereochemistry of 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride plays a crucial role in determining its biological activity. The presence of the (2R,3R) configuration suggests that this compound may exhibit specific interactions with biological targets, which could lead to enhanced efficacy or reduced side effects compared to racemic mixtures. This aspect has made it a valuable candidate for further investigation in the development of chiral drugs.

The hydrochloride salt form of this compound is particularly noteworthy, as it enhances solubility and stability, which are critical factors for pharmaceutical formulations. The salt form also improves bioavailability, making it more suitable for therapeutic applications. These properties have positioned 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride as a promising candidate for further exploration in clinical settings.

Recent studies have highlighted the importance of phenolic compounds in medicinal chemistry due to their diverse biological activities. The phenol moiety in 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride contributes to its potential antioxidant and anti-inflammatory properties. These activities are particularly relevant in the context of chronic diseases where oxidative stress and inflammation play significant roles. The compound’s structure also suggests possible interactions with enzymes and receptors involved in metabolic pathways, making it a candidate for treating conditions such as diabetes and cardiovascular diseases.

The dimethylamino group attached to the pentanoyl chain adds another layer of complexity to this compound’s pharmacological profile. Dimethylamine derivatives are known for their ability to modulate neurotransmitter activity, which could make this compound relevant in the development of drugs targeting neurological disorders. The combination of these functional groups makes 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride a multifaceted molecule with broad therapeutic potential.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride. Techniques such as asymmetric synthesis and chiral resolution have been instrumental in obtaining enantiomerically pure forms of this compound. These methods ensure that the stereochemical integrity of the molecule is maintained throughout the synthetic process, which is crucial for its biological activity.

The pharmacokinetic properties of 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride are also under investigation. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves within the body. This information is essential for optimizing dosages and delivery methods to maximize therapeutic effects while minimizing adverse reactions.

In conclusion, 3-(2R,3R)-1-(dimethylamino)-2-methylpentan-3-ylphenol hydrochloride (CAS No. 953400-58-3) represents a significant advancement in pharmaceutical chemistry. Its complex stereochemistry, functional groups, and potential biological activities make it a promising candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.